13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
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Overview
Description
The compound “13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[87002,7012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one” is a complex organic molecule It features a tetracyclic structure with multiple functional groups, including a chlorophenyl group, a methylpiperidinyl group, and a thia-triazatetracyclo core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one” likely involves multiple steps, including the formation of the tetracyclic core and the introduction of the functional groups. Typical synthetic routes may involve:
Formation of the Tetracyclic Core: This could be achieved through a series of cyclization reactions, possibly involving intramolecular cycloadditions or ring-closing metathesis.
Introduction of Functional Groups: The chlorophenyl and methylpiperidinyl groups could be introduced through substitution reactions, using appropriate reagents and catalysts.
Industrial Production Methods
Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This might involve:
Scaling Up Reactions: Ensuring that the reactions can be carried out on a large scale without significant loss of efficiency.
Purification Processes: Implementing methods such as recrystallization, chromatography, or distillation to purify the final product.
Chemical Reactions Analysis
Types of Reactions
The compound “13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one” can undergo various chemical reactions, including:
Oxidation: The thia and triaza groups may be susceptible to oxidation under appropriate conditions.
Reduction: The compound could undergo reduction reactions, particularly at the carbonyl group.
Substitution: The chlorophenyl group may participate in nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Common reagents and conditions for these reactions might include:
Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.
Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.
Catalysts: Such as palladium on carbon for hydrogenation reactions.
Major Products
The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce alcohols or amines.
Scientific Research Applications
Chemistry
In chemistry, this compound could be used as a building block for the synthesis of more complex molecules. Its unique structure might also make it a useful ligand in coordination chemistry.
Biology
In biology, the compound could be investigated for its potential biological activity. Its structural features suggest that it might interact with various biological targets, making it a candidate for drug discovery.
Medicine
In medicine, the compound could be explored for its potential therapeutic effects. Its ability to interact with specific molecular targets could make it useful in the treatment of certain diseases.
Industry
In industry, the compound could be used in the development of new materials. Its unique structural properties might make it suitable for applications in areas such as polymer science or nanotechnology.
Mechanism of Action
The mechanism of action of “13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one” would depend on its specific interactions with molecular targets. Potential mechanisms might include:
Binding to Receptors: The compound could bind to specific receptors, modulating their activity.
Enzyme Inhibition: The compound might inhibit the activity of certain enzymes, affecting biochemical pathways.
Interaction with DNA/RNA: The compound could interact with nucleic acids, influencing gene expression or protein synthesis.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other tetracyclic molecules with functional groups such as chlorophenyl and piperidinyl groups. Examples could include:
13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one analogs: Compounds with slight modifications to the functional groups or core structure.
Other Tetracyclic Compounds: Molecules with similar tetracyclic cores but different substituents.
Uniqueness
The uniqueness of “this compound” lies in its specific combination of functional groups and tetracyclic structure. This unique arrangement of atoms may confer distinct chemical and biological properties, making it a valuable compound for research and development.
Properties
CAS No. |
379238-09-2 |
---|---|
Molecular Formula |
C25H21ClN4OS |
Molecular Weight |
461g/mol |
IUPAC Name |
13-(4-chlorophenyl)-8-(4-methylpiperidin-1-yl)-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one |
InChI |
InChI=1S/C25H21ClN4OS/c1-15-10-12-29(13-11-15)23-19-5-3-2-4-18(19)22-27-24-21(25(31)30(22)28-23)20(14-32-24)16-6-8-17(26)9-7-16/h2-9,14-15H,10-13H2,1H3 |
InChI Key |
SYPNATHMHNWENY-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)C2=NN3C(=NC4=C(C3=O)C(=CS4)C5=CC=C(C=C5)Cl)C6=CC=CC=C62 |
Canonical SMILES |
CC1CCN(CC1)C2=NN3C(=NC4=C(C3=O)C(=CS4)C5=CC=C(C=C5)Cl)C6=CC=CC=C62 |
Origin of Product |
United States |
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